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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Dicyclohexylamine nitrite's (DICHAN)
performance as an anodic corrosion inhibitor against other common alternatives. The
information presented is supported by experimental data from various scientific studies to aid in
the selection and application of corrosion inhibitors in research and development settings.

Overview of Dicyclohexylamine Nitrite (DICHAN)

Dicyclohexylamine nitrite is a volatile corrosion inhibitor (VCI) that is particularly effective in
protecting ferrous metals, such as mild steel, from atmospheric corrosion.[1] Its ability to
transition into a vapor phase allows it to protect intricate and hard-to-reach metal surfaces
within enclosed systems.[2][3] DICHAN functions primarily as an anodic inhibitor, meaning it
interferes with the electrochemical process of metal dissolution at the anode.[4]

Performance Comparison of Anodic Inhibitors

The effectiveness of a corrosion inhibitor is typically quantified by its inhibition efficiency (IE),
which is a measure of how well it reduces the corrosion rate of a metal in a specific
environment. The following tables summarize the performance of Dicyclohexylamine nitrite in
comparison to other well-known anodic inhibitors, namely Sodium Nitrite and Sodium
Chromate. The data has been compiled from various studies employing potentiodynamic
polarization and electrochemical impedance spectroscopy (EIS).
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Table 1: Corrosion Inhibition Efficiency of Anodic Inhibitors for Mild Steel
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Note: Inhibition efficiency can vary significantly with changes in the corrosive environment,

temperature, and the presence of other ions.

Table 2: Potentiodynamic Polarization Data for Anodic Inhibitors on Mild Steel
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Table 3: Electrochemical Impedance Spectroscopy (EIS) Data for Anodic Inhibitors on Mild
Steel
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Mechanism of Anodic Inhibition by
Dicyclohexylamine Nitrite

The protective action of Dicyclohexylamine nitrite as a volatile corrosion inhibitor involves a
multi-step process that culminates in the formation of a passive, protective film on the metal
surface. This mechanism effectively stifles the anodic reaction of the corrosion process.

Signaling Pathway of Inhibition

The following diagram illustrates the key stages of the inhibition mechanism of
Dicyclohexylamine nitrite.
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Inhibition mechanism of Dicyclohexylamine nitrite.

Step-by-Step Description of the Inhibition Mechanism:

» Vaporization: Dicyclohexylamine nitrite, being a volatile compound, sublimes from its solid
state into a vapor within an enclosed environment.[1]

 Diffusion: The DICHAN vapor diffuses throughout the enclosed space, allowing it to reach all
exposed metal surfaces, including complex geometries.[2]

o Condensation: Upon contact with the cooler metal surface, the DICHAN vapor condenses,
forming a thin film.[3]

« Dissociation: In the presence of a thin layer of moisture on the metal surface, the
Dicyclohexylamine nitrite salt dissociates into dicyclohexylammonium cations and nitrite
anions (NO27).[4]
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o Adsorption of Nitrite lons: The nitrite anions are the primary inhibiting species. They adsorb
onto the anodic sites of the metal surface.

o Formation of a Passive Oxide Layer: The adsorbed nitrite ions act as oxidizing agents,
facilitating the formation of a stable and passive oxide layer (e.g., ferric oxide, Fe203) on the
steel surface. This passive film is non-conductive and acts as a batrrier, preventing further
dissolution of the metal and thereby inhibiting corrosion.[4]

Experimental Protocols

The following are detailed methodologies for the key experiments commonly used to evaluate
the performance of anodic inhibitors.

Potentiodynamic Polarization

This electrochemical technique measures the relationship between the potential applied to a
metal sample and the resulting current. It provides valuable information about the corrosion
rate, the inhibitor's mechanism (anodic, cathodic, or mixed), and the formation of a passive film.
The procedure is generally performed in accordance with ASTM G59: Standard Test Method for
Conducting Potentiodynamic Polarization Resistance Measurements.

Experimental Workflow:
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Workflow for Potentiodynamic Polarization.
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Detailed Steps:

o Working Electrode Preparation: A sample of the metal to be tested (e.g., mild steel) is
polished to a mirror finish, cleaned with a suitable solvent (e.g., acetone), and rinsed with
deionized water. The exposed surface area is precisely measured.

o Electrochemical Cell Setup: A three-electrode cell is used, consisting of the prepared working
electrode, a counter electrode (typically platinum or graphite), and a reference electrode
(e.g., Saturated Calomel Electrode - SCE or Silver/Silver Chloride - Ag/AgCl).

o Electrolyte: The corrosive solution (e.g., 3.5% NacCl solution) is prepared. For inhibitor
testing, a known concentration of the inhibitor is added to the solution. A blank test without
the inhibitor is also performed for comparison.

o Measurement: The cell is connected to a potentiostat. The open-circuit potential (OCP) is
monitored until it reaches a stable value. A potential scan is then applied to the working
electrode at a slow, constant rate (e.g., 0.167 mV/s). The resulting current is recorded as a
function of the applied potential.

o Data Analysis: The data is plotted as the logarithm of the current density (log i) versus the
electrode potential (E). The corrosion potential (Ecorr) and corrosion current density (icorr)
are determined by extrapolating the linear portions (Tafel regions) of the anodic and cathodic
curves to their intersection. The inhibition efficiency (IE%) is calculated using the following
formula:

IE% = [(i_corr_blank - i_corr_inhibitor) /i_corr_blank] * 100

where i_corr_blank is the corrosion current density without the inhibitor and i_corr_inhibitor is
the corrosion current density with the inhibitor.

Electrochemical Impedance Spectroscopy (EIS)

EIS is a non-destructive technique that provides detailed information about the corrosion
process and the properties of the protective film formed by the inhibitor. It involves applying a
small amplitude AC potential signal to the electrode over a wide range of frequencies and
measuring the impedance response. The procedure is generally performed in accordance with
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ASTM G106: Standard Practice for Verification of Algorithm and Equipment for Electrochemical
Impedance Measurements.

Experimental Workflow:
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Workflow for Electrochemical Impedance Spectroscopy.
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Detailed Steps:

o Cell Setup: The three-electrode cell is prepared in the same manner as for potentiodynamic
polarization.

o Measurement: The cell is connected to a potentiostat equipped with a frequency response
analyzer. After stabilizing at the OCP, a small sinusoidal AC potential perturbation is applied
to the working electrode. The frequency of this signal is varied over a wide range, and the
resulting AC current and phase shift are measured.

o Data Analysis: The impedance data is typically presented as Nyquist plots (imaginary
impedance vs. real impedance) and Bode plots (impedance magnitude and phase angle vs.
frequency). The data is then fitted to an equivalent electrical circuit (EEC) model that
represents the electrochemical processes occurring at the electrode-electrolyte interface.
Key parameters extracted from the EEC include the solution resistance (Rs), the charge
transfer resistance (Rct), and the double-layer capacitance (Cdl). The Rct value is inversely
proportional to the corrosion rate. The inhibition efficiency (IE%) can be calculated using the
Rct values:

IE% = [(Rct_inhibitor - Rct_blank) / Rct_inhibitor] * 100

where Rct_blank is the charge transfer resistance without the inhibitor and Rct_inhibitor is
the charge transfer resistance with the inhibitor.

Conclusion

Dicyclohexylamine nitrite demonstrates high efficiency as an anodic corrosion inhibitor for
mild steel, particularly in enclosed environments where its volatility is advantageous. Its
mechanism of action involves the formation of a stable, passive oxide layer that effectively
stifles the corrosion process. When compared to other common anodic inhibitors like sodium
nitrite and sodium chromate, DICHAN offers the unique benefit of vapor-phase protection. The
choice of the most suitable inhibitor will depend on the specific application, environmental
conditions, and regulatory considerations, especially concerning the toxicity of chromates. The
experimental protocols outlined in this guide provide a standardized framework for the
evaluation and comparison of these and other corrosion inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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